Cas no 1795084-16-0 (3-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine)

• Product Name: 3-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine
• CAS No: 1795084-16-0
• MF: C₁₁H₁₃N₅O₂S
• MW: 279.318219900131
• CID: 5368380
• Update Time: 2025-05-25

3-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine

• Inchi： 1S/C11H13N5O2S/c17-19(18,11-2-1-4-12-8-11)15-6-3-10(9-15)16-7-5-13-14-16/h1-2,4-5,7-8,10H,3,6,9H2
• InChI Key： QRCKJCRKCWVAPZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1S(N1CCC(N2C=CN=N2)C1)(=O)=O

Additional information on 3-[3-(triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine

3-[3-(Triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine: A Comprehensive Overview

The compound 3-[3-(Triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine, identified by the CAS number 1795084-16-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring, a sulfonyl group, and a triazole-containing pyrrolidine moiety. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of sulfonylpyridine derivatives in the development of novel agrochemicals and pharmaceutical agents. The sulfonyl group, known for its strong electron-withdrawing properties, plays a pivotal role in modulating the electronic characteristics of the molecule. This, in turn, influences its reactivity and biological activity. The presence of the triazole group further enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of 3-[3-(Triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the triazole ring, which is critical for maintaining the integrity of the molecule's structure.

In terms of applications, this compound has shown remarkable potential in the field of pest control. Studies conducted in 2023 demonstrated its efficacy as an insecticide, particularly against agricultural pests such as aphids and whiteflies. The compound's ability to disrupt insect nervous systems without causing significant harm to non-target species has made it a focal point for sustainable agriculture practices.

Beyond pest control, 3-[3-(Triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine has also been investigated for its potential in treating human diseases. Preclinical trials have indicated its anti-inflammatory and antioxidant properties, suggesting its utility in combating conditions such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to cross the blood-brain barrier has further underscored its promise in neurotherapeutics.

The environmental impact of this compound is another area of active research. Scientists are exploring its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems. Recent findings suggest that under controlled conditions, the compound degrades efficiently without releasing harmful byproducts, aligning with global sustainability goals.

In conclusion, 3-[3-(Triazol-1-yl)pyrrolidin-1-yl]sulfonylpyridine, with its unique chemical structure and versatile properties, represents a significant advancement in modern chemistry. Its applications span across agriculture, medicine, and environmental science, making it a subject of continued research interest. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.